Cas no 105734-48-3 (Urea,N-(5-methyl-1,2-benzisothiazol-3-yl)-N'-(1-methylethyl)-)

• Product Name: Urea,N-(5-methyl-1,2-benzisothiazol-3-yl)-N'-(1-methylethyl)-
• CAS No: 105734-48-3
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 147156
• PubChem ID: 184534
• Update Time: 2025-04-19

Urea,N-(5-methyl-1,2-benzisothiazol-3-yl)-N'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(5-methyl-1,2-benzisothiazol-3-yl)-N'-(1-methylethyl)-
• 1-(5-methyl-1,2-benzothiazol-3-yl)-3-propan-2-ylurea
• AC1L4F38
• AG-J-27271
• AR-1B2450
• CTK4A4055
• KST-1A9948
• 105734-48-3
• DTXSID10147273

• Inchi： 1S/C12H15N3OS/c1-7(2)13-12(16)14-11-9-6-8(3)4-5-10(9)17-15-11/h4-7H,1-3H3,(H2,13,14,15,16)
• InChI Key： RDWHAMDWTIYXTK-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(=N1)NC(NC(C)C)=O

Computed Properties

• Exact Mass: 249.09375
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 54.02